molecular formula C16H16O2 B8314177 2-(4-Methoxy-phenyl)-1-m-tolyl-ethanone

2-(4-Methoxy-phenyl)-1-m-tolyl-ethanone

Cat. No. B8314177
M. Wt: 240.30 g/mol
InChI Key: CKAGJDRCWLOJKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Methoxy-phenyl)-1-m-tolyl-ethanone is a useful research compound. Its molecular formula is C16H16O2 and its molecular weight is 240.30 g/mol. The purity is usually 95%.
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properties

Product Name

2-(4-Methoxy-phenyl)-1-m-tolyl-ethanone

Molecular Formula

C16H16O2

Molecular Weight

240.30 g/mol

IUPAC Name

2-(4-methoxyphenyl)-1-(3-methylphenyl)ethanone

InChI

InChI=1S/C16H16O2/c1-12-4-3-5-14(10-12)16(17)11-13-6-8-15(18-2)9-7-13/h3-10H,11H2,1-2H3

InChI Key

CKAGJDRCWLOJKL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)C(=O)CC2=CC=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

This reaction is carried out in the same manner as the reaction in example 3. The difference is that, the reactants are p-methoxyphenyl chloride (141.7 mg, 1.0 mmol), 1-(m-tolyl)ethanone (336.2 mg, 2.5 mmol), palladium cinnamyl chloride (7.8 mg, 0.015 mmol), 2-Methoxy-6-(N-methyl-N-phenyl-amino)phenyldicyclohexyl)phosphine (18.4 mg, 0.045 mmol), K3PO43H2O (664.9 mg, 2.5 mmol) in 3 mL dry toluene at 110° C. for 23 h. 2-(4′-Methoxyphenyl)-1-(m-tolyl)-1-ethanone (176.4 mg) was obtained with a yield of 74% as solid. m.p.: 56.7-57.8° C. (n-hexane); 1H NMR (300 MHz, CDCl3) δ 7.82-7.75 (m, 2H, ArH), 7.36-7.27 (m, 2H, ArH), 7.20-7.10 (m, 2H, ArH), 6.88-6.79 (m, 2H, ArH), 4.18 (s, 2H, CH2), 3.73 (s, 3H, OCH3), 2.37 (s, 3H, ArCH3); 13C NMR (75 MHz, CDCl3) δ 198.0, 158.3, 138.2, 136.4, 133.7, 130.3, 128.9, 128.3, 126.4, 125.7, 113.9, 55.0, 44.4, 21.2; IR (KBr) v (cm−1) 3034, 2999, 2933, 2835, 1694, 1682, 1614, 1585, 1515, 1463, 1301, 1282, 1246, 1178, 1156, 1107, 1035, 1000; MS (70 eV, EI) m/z (%): 241 (M++1, 1.89), 240 (M+, 10.02), 119 (100); Anal. Calcd. for C16H16O2: C, 79.97; H, 6.71. Found: C, 79.71; H, 6.69.
Quantity
141.7 mg
Type
reactant
Reaction Step One
Quantity
336.2 mg
Type
reactant
Reaction Step Two
Quantity
18.4 mg
Type
reactant
Reaction Step Three
Quantity
3 mL
Type
solvent
Reaction Step Four
Name
palladium cinnamyl chloride
Quantity
7.8 mg
Type
catalyst
Reaction Step Five

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